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Compound of Interest

Compound Name: 5-Amino-2-bromo-3-picoline

Cat. No.: B1280104

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
5-Amino-2-bromo-3-picoline (CAS No. 38186-83-3). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

5-Amino-2-bromo-3-picoline is a chemical compound that requires careful handling due to its
potential health hazards. The following table summarizes its classification according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2]
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation

Specific Target Organ Toxicity, )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
irritation
System)

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table outlines the recommended PPE for handling 5-Amino-2-bromo-3-picoline.
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Body Part Recommended Protection Specifications
Nitrile or neoprene gloves are
Hands Chemical-resistant gloves suitable. Inspect gloves for any
damage before use.[3]
Tightly fitting safety goggles
Safety goggles and/or face should be worn. A face shield
Eyes/Face ) ) )
shield is recommended when there is
a risk of splashing.
A lab coat should be worn at
) all times. For larger quantities
Laboratory coat or chemical- o
Body or when splashing is likely, a

resistant apron

chemical-resistant apron is

advised.

Respiratory

Fume hood or respirator

Always handle this compound
in a well-ventilated area,
preferably within a chemical
fume hood.[3][4] If a fume
hood is not available or if
aerosolization is possible, a
NIOSH-approved respirator
with an appropriate cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure

The following workflow diagram and procedural steps provide a clear guide for the safe

handling of 5-Amino-2-bromo-3-picoline from receipt to disposal.
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Workflow for Handling 5-Amino-2-bromo-3-picoline
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Caption: A flowchart outlining the key steps for the safe handling of 5-Amino-2-bromo-3-
picoline.

Procedural Steps:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

[¢]

Ensure that a safety shower and eyewash station are readily accessible.[4]

[e]

Put on all required personal protective equipment as detailed in the PPE table.

o

Prepare your workspace within a certified chemical fume hood to minimize inhalation
exposure.[3]

e Handling:

[¢]

When weighing the solid, do so in the fume hood to avoid generating dust.[5]

[¢]

Handle the compound with care, avoiding contact with skin and eyes.[3]

[e]

Keep the container tightly closed when not in use.[5]

o

Do not eat, drink, or smoke in the laboratory area.
¢ In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] If skin
irritation occurs, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek medical attention.[4]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.
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o Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[3]

Disposal Plan

Proper disposal of 5-Amino-2-bromo-3-picoline and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
e Solid Waste: Collect any waste solid in a clearly labeled, sealed container.
» Liquid Waste: If dissolved in a solvent, collect in a labeled hazardous waste container.

o Contaminated Materials: Any items that have come into contact with the chemical, such as
gloves, weighing paper, and pipette tips, should be considered contaminated and disposed
of as hazardous waste.

Disposal Procedure:

o All waste containing 5-Amino-2-bromo-3-picoline must be disposed of as hazardous
chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.[5]

o Contact your institution's Environmental Health and Safety (EH&S) department for specific
guidance on waste pickup and disposal procedures.

¢ Do not dispose of this chemical down the drain or in the regular trash.[5]

By adhering to these safety protocols and operational plans, you can minimize the risks
associated with handling 5-Amino-2-bromo-3-picoline and maintain a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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